Cas no 2167837-98-9 (3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile)

• Product Name: 3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile
• CAS No: 2167837-98-9
• MF: C₈H₇BrN₂OS
• MW: 259.122979402542
• CID: 5866946
• PubChem ID: 165507657
• Update Time: 2025-08-02

3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile
• 2167837-98-9
• EN300-1269841

• Inchi： 1S/C8H7BrN2OS/c1-5(12)7-4-11-8(13-7)6(9)2-3-10/h4,6H,2H2,1H3
• InChI Key： BHNKLEHZXQKJMC-UHFFFAOYSA-N
• SMILES： BrC(CC#N)C1=NC=C(C(C)=O)S1

Computed Properties

• Exact Mass: 257.94625g/mol
• Monoisotopic Mass: 257.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82Ų

Additional information on 3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile

Introduction to 3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile (CAS No. 2167837-98-9)

3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile, with the CAS number 2167837-98-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic nitriles and has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both acetyl and bromine substituents on a thiazole core makes it a versatile intermediate for synthesizing various bioactive molecules.

The thiazole ring is a crucial pharmacophore in many therapeutic agents, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the acetyl group can enhance the lipophilicity of the molecule, improving its absorption and bioavailability. The bromine substituent, on the other hand, provides a handle for further functionalization through cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel treatments for various diseases. Among these, 3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile has shown promise in several preclinical studies. Its structural features make it an excellent candidate for designing molecules that can modulate biological pathways associated with inflammation, cancer, and infectious diseases.

In particular, the compound has been investigated for its potential role in inhibiting certain enzymes that are overexpressed in tumor cells. The acetyl-thiazole moiety is believed to interact with specific amino acid residues in these enzymes, leading to a reduction in their activity. This mechanism has been observed in several experimental models, suggesting that derivatives of this compound could serve as effective anticancer agents.

Moreover, the bromine atom on the molecule allows for further derivatization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse functional groups at different positions of the molecule, leading to a library of analogs with tailored biological activities. Such structural diversification is crucial for optimizing drug candidates and improving their pharmacokinetic properties.

One of the most exciting applications of 3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile is in the development of novel antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of new therapeutic agents that can overcome existing resistance mechanisms. The thiazole core and its derivatives have been shown to exhibit broad-spectrum antimicrobial activity by interfering with bacterial cell wall synthesis and other vital metabolic pathways.

Recent studies have also explored the potential of this compound as a scaffold for antiviral drugs. The unique electronic properties of the thiazole ring allow it to interact with viral proteases and polymerases, inhibiting their function and thereby reducing viral replication. This approach has been particularly promising against RNA viruses, which rely on these enzymes for their life cycle.

The synthesis of 3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between acetylthiazole derivatives and cyanide sources followed by bromination at the propyl position. Advances in catalytic systems have enabled more efficient and sustainable synthetic methodologies, reducing waste and improving atom economy.

In conclusion, 3-(5-acetyl-1,3-thiazol-2-yl)-3-bromopropanenitrile (CAS No. 2167837-98-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent starting point for designing molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.